Cas no 5471-78-3 ( )

• Product Name: &nbsp
• CAS No: 5471-78-3
• MF: C₈H₆INO₄
• MW: 307.042014598846
• CID: 942685
• PubChem ID: 231755
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-iodo-6-nitro-benzoic acid methyl ester; CTK3I0599; Pyridine, 2-iodo-6-methyl-, 1-oxide; methyl 2-iodo-6-nitrobenzoate; 2-iodo-6-methyl-pyridine N-oxide; 2-Jod-6-nitro-benzoesaeure-methylester; ACMC-20lusa; 2-Iodo-6-methylpyridine N-oxide;
• 2-iodo-6-nitrobenzoic acid methylester
• NSC-28453
• DTXSID30970025
• 5471-78-3
• 2-iodo-6-nitro-benzoic acid methyl ester
• MQGSUXFZAANPQE-UHFFFAOYSA-N
• NSC28453
• SCHEMBL16749890
• methyl 2-iodo-6-nitrobenzoate
•  

• Inchi： 1S/C8H6INO4/c1-14-8(11)7-5(9)3-2-4-6(7)10(12)13/h2-4H,1H3
• InChI Key： MQGSUXFZAANPQE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.93368
• Monoisotopic Mass: 306.93416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44
• LogP: 2.50920